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Compound of Interest

Compound Name: Acanthoside B

Cat. No.: B2430466

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acanthoside B is a lignan glycoside that has garnered interest in the scientific community for
its potential therapeutic applications. This technical guide provides a comprehensive overview
of the current understanding of the pharmacological properties of Acanthoside B, with a focus
on its neuroprotective, anti-inflammatory, and potential hepatoprotective and anti-cancer
activities. The information presented herein is intended for researchers, scientists, and
professionals involved in drug discovery and development.

Chemical and Physical Properties

Property Value Reference

Molecular Formula C28H36013 --INVALID-LINK--
Molecular Weight 580.6 g/mol --INVALID-LINK--
CAS Number 7374-79-0 --INVALID-LINK--

Episyringaresinol 4'-O-beta-D-
lucopyranoside, (-)-

Synonyms g .py ) 0 --INVALID-LINK--
Syringaresinol-4-O-beta-D-

glucopyranoside
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Pharmacological Activities
Neuroprotective Effects

Acanthoside B has demonstrated significant neuroprotective properties, particularly in models
of amnesia and cognitive impairment.

Quantitative Data: Neuroprotective and Associated Activities
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Signaling Pathway: TrkB/CREB/BDNF Pathway

Acanthoside B has been shown to activate the Tropomyosin receptor kinase B (TrkB)/cCAMP
response element-binding protein (CREB)/Brain-Derived Neurotrophic Factor (BDNF) signaling
pathway, which is crucial for neuronal survival and synaptic plasticity.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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